molecular formula C12H13NO B8662578 1-ethyl-4-methyl-1H-indole-3-carbaldehyde

1-ethyl-4-methyl-1H-indole-3-carbaldehyde

Cat. No.: B8662578
M. Wt: 187.24 g/mol
InChI Key: IBNXPCUTBBRJKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-ethyl-4-methyl-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO

Molecular Weight

187.24 g/mol

IUPAC Name

1-ethyl-4-methylindole-3-carbaldehyde

InChI

InChI=1S/C12H13NO/c1-3-13-7-10(8-14)12-9(2)5-4-6-11(12)13/h4-8H,3H2,1-2H3

InChI Key

IBNXPCUTBBRJKJ-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C2=C(C=CC=C21)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-methyl-1H-indole-3-carbaldehyde (150 mg. 0.942 mmol) in dry DMF (1 mL) was added NaH (26 mg, 1.08 mmol) in 3 portions. When the evolution of gas was complete, the reaction vial was sealed and agitated for 5 m, after which time ethyl iodide (0.086 mL, 1.1 mmol) was added and agitation was continued overnight. The mixture was diluted with dichloromethane (10 mL), washed with water (2×5 mL), and brine (5 mL), dried and concentrated. This mixture was purified by flash chromatography using a gradient of ethyl acetate/hexane to provide 1-ethyl-4-methyl-1H-indole-3-carbaldehyde (111 mg, 63%). This intermediate (371 mg, 2 mmol) was dissolved in THF (3 mL) and NaBH4 (38 mg, 5 mmol) was added followed by 3 drops of water. The reaction mixture was agitated for 4 h then added to a saturated solution of NaHCO3 (10 mL). This mixture was stirred for 1 h and the intermediate, (1-ethyl-4-methyl-1H-indol-3-yl)-methanol was isolated by filtration and dried (330 mg, 88% yield). This intermediate was then convened to the title compound using methods similar to those described in Example 31. LCMS (ESMS): m/z 420 (M+H+).
Quantity
150 mg
Type
reactant
Reaction Step One
Name
Quantity
26 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0.086 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

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